![molecular formula C13H12FNOS B4265359 N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide](/img/structure/B4265359.png)
N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide
Overview
Description
N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide, also known as Flumazenil, is a benzodiazepine antagonist that is used to reverse the effects of benzodiazepine overdose. It was first synthesized in the 1980s and has since been widely used in clinical settings. Flumazenil works by binding to the benzodiazepine receptor in the brain, which is responsible for the sedative effects of benzodiazepines.
Mechanism of Action
N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide works by binding to the benzodiazepine receptor in the brain. This receptor is responsible for the sedative effects of benzodiazepines. When N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide binds to the receptor, it blocks the effects of benzodiazepines and reverses their sedative effects.
Biochemical and Physiological Effects:
N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide has been shown to have minimal effects on the body's biochemistry and physiology. It does not affect heart rate, blood pressure, or respiration. However, it can cause dizziness, nausea, and headaches in some individuals.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide in lab experiments include its ability to reverse the effects of benzodiazepines and its minimal effects on the body's biochemistry and physiology. However, N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide has some limitations. It can only be used to study the effects of benzodiazepines on the brain and cannot be used to study other drugs or substances. Additionally, N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide can only be used in animal studies and cannot be used in human studies.
Future Directions
There are several future directions for research involving N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide. One direction is to study the long-term effects of benzodiazepine use on the brain and how N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide can be used to reverse these effects. Another direction is to study the effects of N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide on other drugs or substances that affect the benzodiazepine receptor. Finally, researchers can investigate the potential therapeutic uses of N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide for other conditions, such as anxiety disorders or depression.
Scientific Research Applications
N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide has been used in scientific research to study the effects of benzodiazepines on the brain. It has been shown to reverse the sedative effects of benzodiazepines and can be used to study the role of the benzodiazepine receptor in the brain. N-(2-fluoro-5-methylphenyl)-5-methyl-3-thiophenecarboxamide has also been used to study the effects of benzodiazepines on memory and learning.
properties
IUPAC Name |
N-(2-fluoro-5-methylphenyl)-5-methylthiophene-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FNOS/c1-8-3-4-11(14)12(5-8)15-13(16)10-6-9(2)17-7-10/h3-7H,1-2H3,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBIDXJVYGMRQIX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)F)NC(=O)C2=CSC(=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FNOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-fluoro-5-methylphenyl)-5-methylthiophene-3-carboxamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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